Cas no 39123-62-1 (3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one)

• Product Name: 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one
• CAS No: 39123-62-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD00975531
• CID: 1499221
• PubChem ID: 757480
• Update Time: 2025-06-28

3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one
• 4-Imidazolidinone, 3-(4-methoxyphenyl)-2-thioxo-
• 3-(4-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one
• 5-24-05-00248 (Beilstein Handbook Reference)
• AKOS002130456
• F0920-3251
• 3-(p-Methoxyphenyl)-2-thiohydantoin
• 12M-013
• MFCD00975531
• REGID_for_CID_757480
• 3-(4-methoxyphenyl)-2-thioxoimidazolidine-4-one
• HMS2519M14
• SCHEMBL1240050
• NCGC00246314-01
• DTXSID80192376
• Oprea1_715973
• CMXIZNWHIOYYKH-UHFFFAOYSA-N
• 3-(4-methoxyphenyl)-2-thioxotetrahydro-4H-imidazol-4-one
• 3-(4-methoxyphenyl)-2-thioxo-4-imidazolidinone
• DB-377963
• STL363830
• Hydantoin, 3-(p-methoxyphenyl)-2-thio-
• CHEMBL1362058
• 39123-62-1
• BRN 0188420

• MDL： MFCD00975531
• Inchi： 1S/C10H10N2O2S/c1-14-8-4-2-7(3-5-8)12-9(13)6-11-10(12)15/h2-5H,6H2,1H3,(H,11,15)
• InChI Key： CMXIZNWHIOYYKH-UHFFFAOYSA-N
• SMILES： S=C1NCC(N1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.046298
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.7

Experimental Properties

• Density: 1.39
• Boiling Point: 352.6°C at 760 mmHg
• Flash Point: 167°C
• Refractive Index: 1.671
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one

Comprehensive Overview of 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one (CAS No. 39123-62-1)

3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one (CAS No. 39123-62-1) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazolidin-4-one core and 4-methoxyphenyl substitution, has garnered attention for its versatile applications. Researchers and industry professionals frequently search for "3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one synthesis" or "CAS 39123-62-1 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one features a thioxo group at the 2-position, which enhances its reactivity and binding affinity in biological systems. This property makes it a valuable intermediate in drug discovery, particularly for targeting enzymes and receptors. Recent studies highlight its potential in "anticancer agent development" and "neuroprotective compound design," aligning with current trends in precision medicine and neurodegenerative disease research.

In agrochemical applications, 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one has shown promise as a precursor for eco-friendly pesticides. Its methoxyphenyl moiety contributes to improved bioavailability and environmental stability, addressing the demand for "sustainable crop protection solutions." Industry reports suggest increasing interest in "CAS 39123-62-1 derivatives" for next-generation plant growth regulators.

The synthesis of 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one typically involves condensation reactions between 4-methoxyphenyl isothiocyanate and amino acid derivatives, followed by cyclization. Optimized protocols for "high-yield production of 39123-62-1" are frequently discussed in organic chemistry forums, reflecting the compound's industrial importance. Advanced purification techniques, such as recrystallization from ethanol, ensure pharmaceutical-grade quality.

Analytical characterization of CAS 39123-62-1 employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods verify the compound's purity and structural integrity, crucial for research applications. Recent publications emphasize its "spectral fingerprint analysis" for quality control in commercial batches.

Market trends indicate rising demand for 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one in Asia-Pacific regions, driven by expanding pharmaceutical R&D investments. Suppliers often list "bulk quantities of 39123-62-1" with >98% purity, catering to both academic and industrial buyers. Regulatory compliance documents confirm its non-hazardous status under standard handling conditions.

Future research directions for 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one include exploration of its "metal complexation properties" for catalytic applications and "structure-activity relationships" in medicinal chemistry. Patent databases reveal growing intellectual property activity around "modified imidazolidin-4-one derivatives" since 2020.

Storage recommendations for CAS 39123-62-1 specify airtight containers in cool, dry environments to maintain stability. Safety data sheets classify it as non-flammable with minimal environmental impact, supporting its use in "green chemistry initiatives." Technical bulletins frequently address "solubility profiles of 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one" in common organic solvents.

Academic collaborations have identified novel crystal forms of 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one through "polymorph screening studies," potentially enhancing formulation properties. These findings contribute to the compound's expanding "solid-state chemistry" database, a hot topic in materials science.

In conclusion, 3-(4-methoxyphenyl)-2-thioxoimidazolidin-4-one (CAS No. 39123-62-1) represents a multifaceted compound bridging pharmaceutical innovation and agricultural advancements. Its evolving applications continue to inspire research into "bioactive heterocyclic compounds" and "specialty chemical intermediates," positioning it as a compound of enduring scientific interest.